(1-Benzofuran-3-ylmethyl)methylamine hydrochloride
Overview
Description
“(1-Benzofuran-3-ylmethyl)methylamine hydrochloride” is a chemical compound with the CAS number 1401425-23-7 . Its molecular formula is C10H12ClNO and it has a molecular weight of 197.66 .
Physical And Chemical Properties Analysis
“(1-Benzofuran-3-ylmethyl)methylamine hydrochloride” has a molecular weight of 197.66 . Other physical and chemical properties such as melting point, boiling point, and density were not found in the available resources.Scientific Research Applications
Pharmaceutical Testing
(1-Benzofuran-3-ylmethyl)methylamine hydrochloride: is utilized in pharmaceutical testing as a high-quality reference standard . Its consistency and reliability in results make it an essential compound for validating the efficacy and safety of pharmaceutical products.
Advanced Battery Science
In the field of advanced battery science , this compound contributes to the development of new materials that can lead to more efficient and longer-lasting batteries . Its unique chemical properties are valuable for improving energy density and battery life.
Chromatography and Mass Spectrometry
This compound plays a crucial role in chromatography and mass spectrometry by serving as a standard for calibrating equipment and ensuring accurate measurements in analytical chemistry .
Anti-Tumor Activity
Benzofuran derivatives, including (1-Benzofuran-3-ylmethyl)methylamine hydrochloride , have shown promising anti-tumor activities . They are being studied for their potential use in cancer treatment due to their ability to inhibit the growth of cancer cells .
Antibacterial Applications
Studies have indicated that benzofuran compounds exhibit significant antibacterial properties . This makes them potential candidates for developing new antibacterial drugs, especially in the face of rising antibiotic resistance .
Anti-Oxidative Properties
The anti-oxidative properties of benzofuran derivatives are being explored for their potential in preventing oxidative stress-related diseases. This includes the development of treatments for conditions caused by free radical damage .
Anti-Viral Applications
With strong anti-viral activities , benzofuran compounds like (1-Benzofuran-3-ylmethyl)methylamine hydrochloride are being researched for their effectiveness against various viral infections, including hepatitis C .
Synthesis of Complex Benzofuran Derivatives
In chemical synthesis, this compound is used in novel methods for constructing complex benzofuran derivatives. These methods include unique free radical cyclization cascades, which are crucial for the synthesis of difficult-to-prepare polycyclic benzofuran compounds .
Safety and Hazards
properties
IUPAC Name |
1-(1-benzofuran-3-yl)-N-methylmethanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO.ClH/c1-11-6-8-7-12-10-5-3-2-4-9(8)10;/h2-5,7,11H,6H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MVLPHXNMXUVAPE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1=COC2=CC=CC=C21.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1401425-23-7 |
Source
|
| Record name | 3-Benzofuranmethanamine, N-methyl-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1401425-23-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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